N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide

• IUPAC Name: N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide
• InChI: InChI=1S/C18H23N3OS/c22-16(13-7-10-14-8-3-1-4-9-14)19-18-21-20-17(23-18)15-11-5-2-6-12-15/h1,3-4,8-9,15H,2,5-7,10-13H2,(H,19,21,22)
• InChI Key: RSZQKFTUEUZHHS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NN=C(S2)NC(=O)CCCC3=CC=CC=C3
• Molecular Formula: C18H23N3OS
• Molecular Weight: 329.5 g/mol

Description

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide, also known as CTB, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. CTB has been found to have unique properties that make it a promising candidate for drug development. In

Scientific Research Applications

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has been studied for its potential applications in the treatment of various medical conditions, including neurological disorders, cancer, and inflammation. It has been found to have neuroprotective properties, which make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has also been shown to have anti-inflammatory effects, which make it a potential treatment for conditions such as rheumatoid arthritis and multiple sclerosis. Additionally, N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has been studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The mechanism of action of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide is not fully understood, but it is believed to involve the modulation of ion channels and receptors in the brain and other tissues. N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has been shown to interact with voltage-gated calcium channels and nicotinic acetylcholine receptors, which may play a role in its neuroprotective and anti-inflammatory effects.
Biochemical and Physiological Effects:
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has been found to have a range of biochemical and physiological effects. It has been shown to increase the expression of antioxidant enzymes, which may contribute to its neuroprotective effects. N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has also been found to decrease the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects. Additionally, N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has been shown to inhibit the proliferation of cancer cells and induce apoptosis, which may contribute to its anticancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide for lab experiments is its unique chemical structure, which makes it a promising candidate for drug development. N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has also been found to have low toxicity and good bioavailability, which make it a safe and effective compound for use in animal studies. However, one limitation of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide. One area of interest is the development of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide-based drugs for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is the development of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide-based drugs for the treatment of cancer and inflammation. Additionally, further studies are needed to elucidate the mechanism of action of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide and to better understand its biochemical and physiological effects.